Cas no 93919-00-7 (Decanoic acid, 5-oxo-, ethyl ester)

• Product Name: Decanoic acid, 5-oxo-, ethyl ester
• CAS No: 93919-00-7
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 818834
• PubChem ID: 3022909
• Update Time: 2025-06-13

Decanoic acid, 5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 5-oxo-, ethyl ester
• Ethyl 5-oxodecanoate
• ZAHUTEIIIFGYHV-UHFFFAOYSA-
• InChI=1/C12H22O3/c1-3-5-6-8-11(13)9-7-10-12(14)15-4-2/h3-10H2,1-2H3
• UNII-46LCV03QA5
• Ethyl5-oxodecanoate
• DTXSID50239888
• NS00022888
• 93919-00-7
• MFCD01320344
• 46LCV03QA5
• SCHEMBL10412785
• Q27258941
• AKOS016022952
• FEMA NO. 4457
• EINECS 299-982-3

• MDL： MFCD01320344
• Inchi： 1S/C12H22O3/c1-3-5-6-8-11(13)9-7-10-12(14)15-4-2/h3-10H2,1-2H3
• InChI Key： ZAHUTEIIIFGYHV-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)OCC)CCCCC

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• FEMA: 4457 | ETHYL 5-OXODECANOATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Decanoic acid, 5-oxo-, ethyl ester

Recent Advances in the Study of Decanoic acid, 5-oxo-, ethyl ester (CAS: 93919-00-7)

Decanoic acid, 5-oxo-, ethyl ester (CAS: 93919-00-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative of decanoic acid has shown promising potential in various applications, including drug delivery, antimicrobial activity, and as a precursor in the synthesis of more complex bioactive molecules. Recent studies have focused on elucidating its pharmacological properties, metabolic pathways, and potential therapeutic benefits.

One of the key areas of research has been the antimicrobial activity of Decanoic acid, 5-oxo-, ethyl ester. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA. The study highlighted its mechanism of action, which involves disrupting bacterial cell membranes and inhibiting key enzymatic processes. These findings suggest that this compound could serve as a lead structure for the development of novel antibiotics.

In addition to its antimicrobial properties, Decanoic acid, 5-oxo-, ethyl ester has been investigated for its role in drug delivery systems. A recent study in *Biomaterials Science* explored its use as a lipophilic carrier for poorly soluble drugs. The results indicated that the ester's unique physicochemical properties enhance drug solubility and bioavailability, making it a valuable component in nanocarrier formulations. This could have significant implications for the delivery of hydrophobic therapeutics, particularly in oncology and neurology.

Metabolic studies have also shed light on the biotransformation of Decanoic acid, 5-oxo-, ethyl ester in mammalian systems. Research published in *Xenobiotica* in 2022 revealed that the compound undergoes rapid hydrolysis in the liver, yielding 5-oxo-decanoic acid as the primary metabolite. This metabolite has been implicated in the modulation of lipid metabolism and inflammation, suggesting potential applications in metabolic disorders and inflammatory diseases. Further studies are needed to fully understand its pharmacokinetics and pharmacodynamics.

The synthesis and scalability of Decanoic acid, 5-oxo-, ethyl ester have also been a focus of recent research. A 2023 paper in *Organic Process Research & Development* described an optimized synthetic route that improves yield and reduces environmental impact. The use of green chemistry principles, such as solvent-free reactions and catalytic methods, has made the production of this compound more sustainable and cost-effective. This advancement is critical for its potential industrial and pharmaceutical applications.

In conclusion, Decanoic acid, 5-oxo-, ethyl ester (CAS: 93919-00-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its antimicrobial activity, drug delivery potential, and metabolic effects highlight its multifaceted applications. Ongoing studies are expected to further elucidate its therapeutic potential and optimize its synthesis for large-scale production. Researchers and industry professionals should keep a close watch on developments related to this compound, as it may play a pivotal role in addressing current challenges in medicine and biotechnology.